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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide
Cat. No.: B15977230
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive details on the proper storage and handling of
Sulfo-Cy3 maleimide, a water-soluble, thiol-reactive fluorescent dye. Adherence to these
guidelines is crucial for maintaining the stability and reactivity of the dye, ensuring reproducible
and reliable results in labeling experiments. This document outlines storage conditions,
stability, and detailed experimental protocols for its use in labeling biomolecules.

Core Data on Storage and Handling

Proper storage is paramount to preserving the functionality of Sulfo-Cy3 maleimide. The
following tables summarize the key quantitative data for the storage and handling of this
reagent in both solid and solution forms.

Table 1: Storage and Stability of Solid Sulfo-Cy3 Maleimide
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Parameter Condition Duration Notes

In the dark,

Storage Temperature -20°C 24 months )
desiccated.[1][2]

Avoid prolonged

Shipping Temperature  Room Temperature Up to 3 weeks ]
exposure to light.[1][3]

Table 2: Storage and Stability of Sulfo-Cy3 Maleimide Stock Solutions

Parameter Condition Duration Notes

Sealed, protected

Short-term Storage -20°C Up to 1 month from light and
moisture.[4][5]

Sealed, protected
Long-term Storage -80°C Up to 6 months from light and
moisture.[4][5]

Sulfo-Cy3 maleimide
is soluble in water (up
to 30 g/L), DMF, and
DMSO.[3]

Solvents Water, DMF, DMSO

Experimental Protocols

The following section details the methodology for a key application of Sulfo-Cy3 maleimide:
the labeling of proteins through reaction with thiol groups on cysteine residues.

Protein Labeling with Sulfo-Cy3 Maleimide

This protocol outlines the steps for conjugating Sulfo-Cy3 maleimide to a protein containing
cysteine residues.

Materials:

» Protein with accessible thiol groups (cysteine residues)
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Sulfo-Cy3 maleimide

Degassed reaction buffer (e.g., PBS, Tris, or HEPES at pH 7.0-7.5)

Reducing agent (e.g., TCEP)

Anhydrous DMSO or DMF (for preparing dye stock solution)

Purification column (e.g., gel filtration or dialysis cassette)

Procedure:

o Protein Preparation:

o Dissolve the protein in the degassed reaction buffer to a concentration of 1-10 mg/mL.[6]

o If the protein contains disulfide bonds, reduction is necessary to free up thiol groups for
labeling. Add a 10-100 fold molar excess of TCEP to the protein solution.

o Incubate the mixture for 20-30 minutes at room temperature.
e Dye Preparation:

o Prepare a 10 mM stock solution of Sulfo-Cy3 maleimide in anhydrous DMSO or DMF.
Vortex briefly to ensure complete dissolution. Unused stock solution can be stored at
-20°C for up to a month.

e Conjugation Reaction:

o Add the Sulfo-Cy3 maleimide stock solution to the protein solution. A 10-20 fold molar
excess of dye to protein is a recommended starting point; however, this should be
optimized for the specific protein.

o Gently mix the reaction solution.

o Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from
light.
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o Purification:

o Remove the unreacted dye from the labeled protein using a suitable method such as gel
filtration, dialysis, HPLC, or FPLC.[6]

Visualizing Key Processes

To further clarify the experimental workflow and the underlying chemical reaction, the following
diagrams are provided.

Preparation

Prepare Protein Solution If necessal Reduce Disulfide Bonds

(1-10 mg/mL in degassed buffer) (add TCEP, incubate 20-30 min) Conjugation Purification
Mix Protein and Dye Incubate N Purify Labeled Protein
(10-20x molar excess of dye) (2h at RT or overnight at 4°C, dark) (Gel filtration, Dialysis, etc.)

Prepare Dye Stock Solution
(10 mM in DMSO or DMF)

Reactants

Protein-SH H7.075
(Thiol Group on Cysteine) PR (21

Protein-S-Sulfo-Cy3
(Stable Thioether Bond)

Sulfo-Cy3-Maleimide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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